Cas no 2189108-51-6 (1-{7-benzyl-2,7-diazaspiro4.5decan-2-yl}prop-2-en-1-one)

1-{7-Benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one is a spirocyclic compound featuring a benzyl-substituted diazaspiro[4.5]decane core conjugated with a prop-2-en-1-one (acryloyl) group. This structure imparts reactivity suitable for selective covalent binding, making it valuable in medicinal chemistry and drug discovery, particularly for targeted covalent inhibition. The spirocyclic framework enhances conformational rigidity, potentially improving binding affinity and selectivity. The acryloyl moiety allows for Michael addition with nucleophilic residues, such as cysteine, in biological targets. Its synthetic versatility enables further derivatization for structure-activity relationship studies. This compound is of interest in the development of small-molecule inhibitors for applications in oncology and other therapeutic areas.
1-{7-benzyl-2,7-diazaspiro4.5decan-2-yl}prop-2-en-1-one structure
2189108-51-6 structure
Product Name:1-{7-benzyl-2,7-diazaspiro4.5decan-2-yl}prop-2-en-1-one
CAS No:2189108-51-6
MF:C18H24N2O
MW:284.395964622498
CID:5413954
PubChem ID:132327035
Update Time:2025-06-27

1-{7-benzyl-2,7-diazaspiro4.5decan-2-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL21393286
    • EN300-26580886
    • AKOS033934981
    • 2189108-51-6
    • Z2517216029
    • 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one
    • 1-[7-(Phenylmethyl)-2,7-diazaspiro[4.5]dec-2-yl]-2-propen-1-one
    • 1-{7-benzyl-2,7-diazaspiro4.5decan-2-yl}prop-2-en-1-one
    • Inchi: 1S/C18H24N2O/c1-2-17(21)20-12-10-18(15-20)9-6-11-19(14-18)13-16-7-4-3-5-8-16/h2-5,7-8H,1,6,9-15H2
    • InChI Key: DHYPPZIQIOECLF-UHFFFAOYSA-N
    • SMILES: C(N1CCC2(CCCN(CC3=CC=CC=C3)C2)C1)(=O)C=C

Computed Properties

  • Exact Mass: 284.188863393g/mol
  • Monoisotopic Mass: 284.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 450.0±24.0 °C(Predicted)
  • pka: 9.16±0.20(Predicted)

1-{7-benzyl-2,7-diazaspiro4.5decan-2-yl}prop-2-en-1-one Pricemore >>

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Additional information on 1-{7-benzyl-2,7-diazaspiro4.5decan-2-yl}prop-2-en-1-one

Introduction to 1-{7-Benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one (CAS No. 2189108-51-6)

1-{7-Benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one (CAS No. 2189108-51-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic scaffold provides a rigid and conformationally restricted structure, making it an attractive template for the design of bioactive molecules.

The spirocyclic nature of 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one offers several advantages in drug discovery and development. The rigidity of the spirocyclic core can enhance the binding affinity and selectivity of the compound towards its target, while the presence of multiple functional groups allows for fine-tuning of its pharmacological properties. This compound has been studied for its potential applications in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

Recent research has highlighted the biological activities of 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in in vitro models of neurodegenerative diseases.

In the context of cancer research, 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth in xenograft models. The mechanism of action involves targeting multiple signaling pathways that are dysregulated in cancer, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one have also been investigated to assess its suitability for further development as a therapeutic agent. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In terms of synthetic approaches, several methods have been reported for the preparation of 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one. One common approach involves the reaction of a benzyl-substituted diazaspirocycle with an appropriate acrylate derivative under mild conditions. The use of transition metal catalysts has also been explored to enhance the efficiency and selectivity of the synthesis.

The safety profile of 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one is an important consideration for its potential clinical application. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive safety evaluations are necessary to ensure its safety in human subjects.

In conclusion, 1-{7-benzyl-2,7-diazaspiro[4.5]decan-2-yl}prop-2-en-1-one (CAS No. 2189108-51-6) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use.

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